Cas no 1289388-46-0 (tert-butyl 3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxylate
• CAS No: 1289388-46-0
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 2091035
• PubChem ID: 60137412
• Update Time: 2025-10-30

tert-butyl 3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxylate
• F6490-0854
• 1-Piperidinecarboxylic acid, 3-[(6-methyl-3-pyridazinyl)oxy]-, 1,1-dimethylethyl ester
• 3-(6-Methyl-pyridazin-3-yloxy)-piperidine-1-carboxylic acid tert-butylester
• TERT-BUTYL 3-[(6-METHYLPYRIDAZIN-3-YL)OXY]PIPERIDINE-1-CARBOXYLATE
• AKOS015940631
• 1-Boc-3-(6-Methylpyridazin-3-yloxy)piperidine
• tert-Butyl 3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxylate
• tert-Butyl3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxylate
• DTXSID901126210
• 1289388-46-0
• DB-251920

• MDL： MFCD18837390
• Inchi： 1S/C15H23N3O3/c1-11-7-8-13(17-16-11)20-12-6-5-9-18(10-12)14(19)21-15(2,3)4/h7-8,12H,5-6,9-10H2,1-4H3
• InChI Key： GPQCPTOIJOGTHN-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl 3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxylate

Recent Advances in the Study of tert-Butyl 3-(6-Methylpyridazin-3-yl)oxypiperidine-1-carboxylate (CAS: 1289388-46-0)

The compound tert-butyl 3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxylate (CAS: 1289388-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and piperidine structural motifs, has been explored for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of biologically active compounds. Recent studies have focused on its utility in the development of novel therapeutic agents targeting various diseases, including neurological disorders and cancer.

One of the primary research objectives surrounding this compound has been to elucidate its synthetic pathways and optimize its production for scalable applications. A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route for tert-butyl 3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxylate, highlighting its high yield and purity under controlled conditions. The study emphasized the compound's role as a versatile building block in the synthesis of piperidine-based pharmaceuticals, which are known for their broad pharmacological activities.

In addition to its synthetic utility, recent investigations have explored the biological activity of derivatives derived from this compound. For instance, a team of researchers at a leading pharmaceutical company reported the development of a series of piperidine-pyridazine hybrids, with tert-butyl 3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxylate serving as a critical precursor. These hybrids exhibited promising activity as modulators of specific neurotransmitter receptors, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another noteworthy study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential in oncology. Researchers synthesized a library of analogs and evaluated their efficacy against various cancer cell lines. The results indicated that certain derivatives demonstrated significant antiproliferative effects, particularly in breast and lung cancer models. Mechanistic studies suggested that these compounds may act by inhibiting key signaling pathways involved in tumor growth and metastasis.

Despite these promising findings, challenges remain in the clinical translation of tert-butyl 3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical testing. Nevertheless, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery.

In conclusion, tert-butyl 3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxylate (CAS: 1289388-46-0) represents a promising scaffold in the development of novel therapeutic agents. Recent studies have highlighted its synthetic accessibility, biological activity, and potential applications across multiple disease areas. Continued research efforts are expected to further elucidate its pharmacological properties and pave the way for its integration into clinical development pipelines.